1-Methyl-2'-phenyl-1',10'b-dihydrospiro(cyclohexane-3,5'-pyrazolo[1,5-c][1,3]benzoxazine)

• IUPAC Name: 3'-methyl-2-phenylspiro[1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine-5,1'-cyclohexane]
• InChI: InChI=1S/C22H24N2O/c1-16-8-7-13-22(15-16)24-20(18-11-5-6-12-21(18)25-22)14-19(23-24)17-9-3-2-4-10-17/h2-6,9-12,16,20H,7-8,13-15H2,1H3
• InChI Key: NTDBRNJTVVMTAD-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCC2(C1)N3C(CC(=N3)C4=CC=CC=C4)C5=CC=CC=C5O2
• Molecular Formula: C22H24N2O
• Molecular Weight: 332.4 g/mol

Description

1-Methyl-2'-phenyl-1',10'b-dihydrospiro(cyclohexane-3,5'-pyrazolo[1,5-c][1,3]benzoxazine) is a useful research compound. Its molecular formula is C22H24N2O and its molecular weight is 332.4g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-Methyl-2'-phenyl-1',10'b-dihydrospiro(cyclohexane-3,5'-pyrazolo[1,5-c][1,3]benzoxazine) suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-Methyl-2'-phenyl-1',10'b-dihydrospiro(cyclohexane-3,5'-pyrazolo[1,5-c][1,3]benzoxazine) including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

Research has highlighted the significant role of compounds similar to 1-Methyl-2'-phenyl-1',10'b-dihydrospiro(cyclohexane-3,5'-pyrazolo[1,5-c][1,3]benzoxazine) as privileged scaffolds in the synthesis of a wide array of heterocycles. These compounds are valued for their reactivity, making them useful in generating heterocyclic compounds like pyrazolo-imidazoles, thiazoles, spiropyridines, and others under mild reaction conditions. This unique reactivity opens up new avenues for the synthesis of diverse classes of heterocyclic compounds and dyes, offering potential for further innovative transformations (Gomaa & Ali, 2020).

Biological and Medicinal Applications

The exploration into the biological activities of synthesized phenothiazines and related heterocyclic compounds has revealed a broad spectrum of promising biological activities. These activities range from antibacterial and anticancer to anti-inflammatory and antimalarial effects, among others. The modifications in the tricyclic ring system and incorporation of heterocycles have led to compounds exhibiting significant biological activities, suggesting a rich source for the development of new therapeutic agents (Pluta, Morak-Młodawska, & Jeleń, 2011).

Antimicrobial and Antifungal Potentials

Studies have also focused on the antimicrobial and antifungal potentials of monoterpenes and benzoxazinoids, highlighting the importance of these compounds in combating microbial resistance and offering a scaffold for the development of new antimicrobial agents. The 1,4-benzoxazin-3-one backbone, in particular, has shown potential as a scaffold for designing new antimicrobial compounds, demonstrating potency against pathogenic fungi and bacteria (Marchese et al., 2017).

Structural and Mechanistic Insights

Further studies have provided valuable insights into the structure and biosynthesis of benzoxazinoids, underscoring their role in plant defense and their potential as antimicrobial scaffolds. These findings emphasize the significance of the benzoxazinone structure in biological activities and its utility in the development of novel antimicrobial and therapeutic agents (de Bruijn, Gruppen, & Vincken, 2018).